Cas no 332150-33-1 (6-Bromo-2-methylquinoline-4-thiol)

• Product Name: 6-Bromo-2-methylquinoline-4-thiol
• CAS No: 332150-33-1
• MF: C₁₀H₈BrNS
• MW: 254.146220207214
• CID: 4712873
• PubChem ID: 790334
• Update Time: 2025-10-31

6-Bromo-2-methylquinoline-4-thiol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-methylquinoline-4-thiol
• 6-Bromo-2-methyl-quinoline-4-thiol
• BAS 00733517
• 6-bromo-2-methyl-1H-quinoline-4-thione
• STK700186
• BBL009683
• 2-methyl-6-bromo-4-sulfanylquinoline
• FCH1332469
• 6-bromo-2-methyl-4-quinolinyl hydrosulfide
• ST50239051
• 6-Bromo-2-methylquinoline-4-thiol

• Inchi： 1S/C10H8BrNS/c1-6-4-10(13)8-5-7(11)2-3-9(8)12-6/h2-5H,1H3,(H,12,13)
• InChI Key： DYQVZEHXIGKYHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(C)N2)=S

Computed Properties

• Exact Mass: 252.95608g/mol
• Monoisotopic Mass: 252.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-Bromo-2-methylquinoline-4-thiol

Professional Introduction to 6-Bromo-2-methylquinoline-4-thiol (CAS No. 332150-33-1)

6-Bromo-2-methylquinoline-4-thiol, identified by its Chemical Abstracts Service (CAS) number 332150-33-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds that have been widely studied for their biological and pharmacological properties. The presence of both bromine and sulfur substituents in its molecular structure imparts unique reactivity and functionalization potential, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 6-Bromo-2-methylquinoline-4-thiol consists of a quinoline core, which is a fused bicyclic system comprising a benzene ring and a pyridine ring. The bromine atom at the 6-position and the methyl group at the 2-position serve as key functional handles, enabling further chemical modifications. Additionally, the thiol (-SH) group at the 4-position provides a nucleophilic center that can participate in various reactions such as sulfuration, oxidation, or coupling processes. These features make the compound particularly interesting for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, quinoline derivatives have been extensively explored for their potential applications in treating a variety of diseases, including infectious diseases, cancer, and neurological disorders. The 6-Bromo-2-methylquinoline-4-thiol scaffold has been investigated as a precursor in the synthesis of compounds with antimicrobial and anti-inflammatory properties. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on bacterial enzymes and viral proteases. The bromine substituent, in particular, has been leveraged to facilitate cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing more intricate molecular architectures.

One of the most compelling aspects of 6-Bromo-2-methylquinoline-4-thiol is its role in developing targeted therapies for cancer. Quinoline-based compounds have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways in tumor cells. Researchers have synthesized analogs of this compound that selectively inhibit tyrosine kinases involved in cancer progression. The thiol group at the 4-position has been particularly useful in designing molecules that can covalently bind to critical residues on target proteins, leading to enhanced potency and selectivity. Furthermore, computational studies have suggested that modifications to the bromine and methyl substituents can fine-tune the pharmacokinetic properties of these derivatives, improving their bioavailability and therapeutic efficacy.

The synthesis of 6-Bromo-2-methylquinoline-4-thiol typically involves multi-step organic transformations starting from readily available quinoline precursors. Common synthetic routes include bromination followed by selective methylation and thiolation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high regioselectivity. The use of modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures the structural elucidation of intermediates and final products with high confidence.

From a medicinal chemistry perspective, the versatility of 6-Bromo-2-methylquinoline-4-thiol lies in its ability to serve as a modular building block for generating structurally diverse libraries of compounds. High-throughput screening (HTS) approaches have been utilized to identify novel derivatives with improved pharmacological profiles. For example, virtual screening techniques combined with experimental validation have led to the discovery of compounds with enhanced binding affinity to biological targets. This underscores the importance of 6-Bromo-2-methylquinoline-4-thiol as a key intermediate in drug discovery pipelines.

The thiol group at the 4-position is particularly noteworthy for its potential role in redox-sensitive drug design. Thiols are known to participate in redox reactions within biological systems, making them attractive candidates for developing prodrugs or bioactivatable therapeutics. By incorporating this moiety into quinoline derivatives, researchers aim to create compounds that release active species under specific physiological conditions, thereby increasing their therapeutic index. Preliminary studies have shown promising results in using 6-Bromo-2-methylquinoline-4-thiol derivatives as radiosensitizers in cancer therapy, where they enhance the efficacy of radiation treatment by generating reactive oxygen species.

In conclusion,6-Bromo-2-methylquinoline-4-thiol (CAS No. 332150-33-1) represents a significant asset in synthetic chemistry and drug development. Its unique structural features enable diverse functionalization strategies, making it a valuable scaffold for exploring new therapeutic modalities. As research continues to uncover novel applications for quinoline derivatives,6-Bromo-2-methylquinoline-4-thiol is likely to remain at the forefront of medicinal chemistry innovation.